Cas no 3048-47-3 (Benzothiazole,7-methyl-)

Benzothiazole,7-methyl- structure
Product name:Benzothiazole,7-methyl-
Benzothiazole,7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,7-methyl-
- Benzothiazole, 7-methyl- (7CI,8CI,9CI)
- 7-methylbenzo[d]thiazole
- 7-methyl-benzothiazole
- 3048-47-3
- FT-0768331
- LNXFAOXOYJADQI-UHFFFAOYSA-N
- SCHEMBL115601
- Benzothiazole,7-methyl-(7ci,8ci,9ci)
- Benzothiazole, 7-methyl-
- 7-METHYL-1,3-BENZOTHIAZOLE
- SCHEMBL115602
-
- MDL: MFCD18451389
- Inchi: InChI=1S/C8H7NS/c1-6-3-2-4-7-8(6)10-5-9-7/h2-5H,1H3
- InChI Key: LNXFAOXOYJADQI-UHFFFAOYSA-N
- SMILES: CC1=CC=CC=2N=CSC21
Computed Properties
- Exact Mass: 149.03001
- Monoisotopic Mass: 149.02992040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1Ų
- XLogP3: 2.7
Experimental Properties
- PSA: 12.89
Benzothiazole,7-methyl- Related Literature
-
Lei Li,Hui Li,Xiao Cheng Zeng Chem. Commun., 2015,51, 9535-9538
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Valerio Giannellini,Massimo Bambagiotti-Alberti,Bruno Bruni,Massimo Di Vaira New J. Chem., 2006,30, 647-653
-
Kaiming Hou New J. Chem., 2019,43, 10826-10833
-
Hucheng Wang,Liqun Liu,Shengyu Bai,Xuhong Guo,Rienk Eelkema,Jan H. van Esch,Yiming Wang Soft Matter, 2020,16, 9406-9409
-
Prasanta Ray Bagdi,R. Sidick Basha RSC Adv., 2015,5, 61337-61344
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